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Understanding (-)-Ketoconazole-d3

(-)-Ketoconazole-d3 is a deuterated version of the antifungal drug Ketoconazole, where specific hydrogen

atoms are replaced with deuterium (a stable, heavier hydrogen isotope) [1] [2]. It is specifically the

deuterated form of the levoketoconazole enantiomer [1] [2].

Its primary applications in a research setting are:

Tracer Studies: To track the distribution, metabolism, and fate of the molecule in biological systems

[1] [2].
Internal Standard: For highly accurate quantitative analysis using techniques like LC-MS, GC-MS, or

NMR, due to its nearly identical chemical properties to non-deuterated Ketoconazole [1] [2].

Frequently Asked Questions (FAQs)

Question Answer & Technical Guidance

What is the primary use of (-)-
Ketoconazole-d3 in research?

It is used as a stable isotope-labeled tracer or an internal

standard for quantitative bioanalysis (LC-MS/GC-MS/NMR) [1]
[2].
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Question Answer & Technical Guidance

What is the chemical formula and
molecular weight?

The chemical formula is C₂₆H₂₅D₃Cl₂N₄O₄ and the molecular
weight is 534.45 g/mol [1] [2].

What is the CAS Number for this
compound?

The CAS Registry Number is 1217766-70-5 [1] [2].

How should (-)-Ketoconazole-d3
be stored?

It should be stored under the recommended conditions specified
in its Certificate of Analysis, typically at room temperature [1] [2].

Troubleshooting Guide: Common Deuteration
Challenges

This table outlines common challenges in deuterated compound research, drawing from general deuteration

science as specific data for (-)-Ketoconazole-d3 was not found in the search results.

Problem Possible Root Cause
Suggested Solution / Optimization
Strategy

Low Isotopic
Purity

Incomplete deuteration during synthesis;
presence of isotopologues/isotopomers

[3] [4].

Employ precision deuteration methods
that allow site-specific D-incorporation.

Use high-purity deuterium sources (e.g.,
NaBD₄, D₂O) [4].

Metabolic
Switching

Deuteration at one site shifts
metabolism to an alternative, potentially

undesired pathway in biological systems
[3].

Conduct thorough in vitro and in vivo
metabolism studies early in development

to identify and characterize new
metabolites [3].

Unexpected
PK/PD Profile

Altered lipophilicity from deuterium
atoms can affect absorption and

distribution; changes in drug-target
interactions [3].

Profile absorption, distribution,
metabolism, excretion, and toxicity

(ADMET) properties early. Do not
assume the profile will be identical to the

non-deuterated parent compound [3].
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Problem Possible Root Cause
Suggested Solution / Optimization
Strategy

High Synthesis
Cost &
Complexity

Traditional methods require excess

reagents, high temperatures, and
complex purification [5] [3].

Investigate novel synthesis platforms like

Bipolar Membrane Electrodialysis
(BMED), which can produce deuterated

acids/bases from D₂O with high isotopic
purity and lower cost [5].

Experimental Workflows

The search results confirm that (-)-Ketoconazole-d3 is used as an internal standard for LC-MS, but do not

provide a detailed protocol. Below is a generalized logical workflow for its application based on standard

laboratory practices.
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Start: Prepare Sample
and Internal Standard

Spike Sample with
(-)-Ketoconazole-d3

Extract and Process
Sample

LC-MS/MS Analysis

Data Analysis:
Quantify Analyte via

IS Response

Report Results

Click to download full resolution via product page

For researchers developing new deuteration methods, the following high-level strategy for precision

deuteration, informed by recent advances, can serve as a guide.
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Define Target:
Identify specific metabolic

soft spot for deuteration

Select Method:
Choose precision deuteration
strategy (e.g., organometallic
complex, BMED, catalysis)

Synthesize & Purify:
Execute synthesis with
high-purity D-sources

Analyze Purity:
Confirm isotopic purity
using MRR, NMR, MS

Validate Performance:
Conduct in vitro/in vivo

metabolic and efficacy studies

Click to download full resolution via product page

Key Technical Considerations

When working with deuterated compounds like (-)-Ketoconazole-d3, keep these principles in mind:

The Deuterium Kinetic Isotope Effect (DKIE): The C-D bond is stronger and requires more energy
to break than the C-H bond. This is the primary mechanism by which deuteration can slow a drug's

metabolism, potentially improving its half-life and exposure (AUC) [3].
Analytical Verification is Critical: Always confirm the isotopic purity of your deuterated compound

using appropriate techniques. The search results mention Molecular Rotational Resonance (MRR)
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spectroscopy as a powerful emerging technique for distinguishing between different isotopomers

and isotopologues due to its high sensitivity to moments of inertia [4].
Regulatory Perspective: For a deuterated drug to be approved, it must demonstrate a clear

advantage over its non-deuterated counterpart in terms of efficacy, safety, or dosing frequency [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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